Cas no 49747-48-0 (Benzamide,4-chloro-N-(2-chlorophenyl)-)

Benzamide,4-chloro-N-(2-chlorophenyl)- structure
49747-48-0 structure
Product Name:Benzamide,4-chloro-N-(2-chlorophenyl)-
CAS No:49747-48-0
MF:C13H9Cl2NO
MW:266.122661352158
CID:333914
PubChem ID:346673
Update Time:2025-04-19

Benzamide,4-chloro-N-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-chloro-N-(2-chlorophenyl)-
    • 4-chloro-N-(2-chlorophenyl)benzamide
    • 4-Chlor-benzoesaeure-(2-chlor-anilid)
    • 4-Chlor-benzoesaeure-< 2-chlor-anilid>
    • AC1L85IV
    • KB-97877
    • N-(2-chlorophenyl)-4-chlorophenylamide
    • NSC404959
    • T0502-0164
    • T6246
    • 49747-48-0
    • AKOS002985212
    • Z27812178
    • starbld0020415
    • NSC-404959
    • DTXSID10323833
    • MDL: MFCD00088003
    • Inchi: 1S/C13H9Cl2NO/c14-10-7-5-9(6-8-10)13(17)16-12-4-2-1-3-11(12)15/h1-8H,(H,16,17)
    • InChI Key: ABHGGVPYTCZDRA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(C1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 265.00600
  • Monoisotopic Mass: 265.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 312.5±27.0 °C at 760 mmHg
  • Flash Point: 142.8±23.7 °C
  • PSA: 29.10000
  • LogP: 4.31870
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzamide,4-chloro-N-(2-chlorophenyl)- Security Information

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